Cas no 1478960-58-5 (Ethanone, 1-[1-(4-bromo-3-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2,2,2-trifluoro-)

• Product Name: Ethanone, 1-[1-(4-bromo-3-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2,2,2-trifluoro-
• CAS No: 1478960-58-5
• MF: C₁₀H₄BrF₄N₃O
• MW: 338.055874824524
• CID: 5281270
• Update Time: 2025-05-22

Ethanone, 1-[1-(4-bromo-3-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-(4-bromo-3-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2,2,2-trifluoro-

• Inchi： 1S/C10H4BrF4N3O/c11-6-2-1-5(3-7(6)12)18-4-8(16-17-18)9(19)10(13,14)15/h1-4H
• InChI Key： YGSSYVQTPAFVIK-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CN(C2=CC=C(Br)C(F)=C2)N=N1)C(F)(F)F

Additional information on Ethanone, 1-[1-(4-bromo-3-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2,2,2-trifluoro-

Ethanone, 1-[1-(4-bromo-3-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2,2,2-trifluoro

The compound Ethanone, 1-[1-(4-bromo-3-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2,2,2-trifluoro (CAS No: 1478960-58-5) is a highly specialized organic compound with a unique structure and potential applications in various fields. This compound is characterized by its ethanone backbone with a trifluoro substitution at the 2-position and a triazolyl group attached at the 1-position. The triazolyl group itself is substituted with a bromo and fluoro group on the phenyl ring, making this compound a valuable molecule in the realm of organic synthesis and materials science.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules with high efficiency and selectivity. The synthesis of Ethanone derivatives has been a focal point of research due to their potential as building blocks in drug discovery and advanced materials. The presence of fluorine atoms in the molecule enhances its stability and bioavailability, making it an attractive candidate for pharmaceutical applications.

One of the most notable aspects of this compound is its ability to participate in click chemistry reactions. The triazole moiety is known for its robustness and versatility in forming covalent bonds under mild conditions. This property has been exploited in the development of novel materials with tailored properties for applications such as sensors, drug delivery systems, and high-performance polymers.

In terms of physical properties, Ethanone derivatives exhibit excellent thermal stability and chemical resistance due to the electron-withdrawing effects of the trifluoro group and the aromatic substituents on the triazole ring. These properties make them suitable for use in extreme environments where conventional materials may fail.

Recent studies have also highlighted the potential of this compound in biotechnology. Its ability to interact with biological molecules through non-covalent interactions has opened new avenues for its use in enzyme inhibition studies and drug design. Researchers have reported promising results in preliminary assays targeting specific enzymes involved in metabolic pathways.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's behavior at the molecular level. Advanced simulations have provided insights into its electronic structure, reactivity profiles, and potential interactions with other molecules. These findings are paving the way for more targeted applications in fields ranging from catalysis to nanotechnology.

In conclusion, Ethanone, 1-[1-(4-bromo-3-fluorophenyl)-1H-1,2,3-triazol-4-yl]-2,2,2-trifluoro (CAS No: 1478960-58-5) represents a significant advancement in organic synthesis with diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a key molecule for future innovations in science and technology.